Cas no 5442-46-6 (4-methoxy-2-nitro-N-phenylaniline)

• Product Name: 4-methoxy-2-nitro-N-phenylaniline
• CAS No: 5442-46-6
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 941186
• PubChem ID: 224496
• Update Time: 2025-04-19

4-methoxy-2-nitro-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-nitro-N-phenylaniline
• 2-methyl-3-(4-prop-1-en-2-ylcyclohexen-1-yl)propanal
• 4-Methoxy-2-nitrodiphenylamin
• 4-methoxy-2-nitrodiphenylamine
• EINECS 258-592-3
• NSC12996
• NSC-12996
• BBL000739
• STK331111
• DS-005424
• VS-00698
• 4-Methoxy-2-nitro-n-phenyl-aniline
• 5442-46-6
• CS-0366640
• AKOS005438585
• starbld0022987
• SCHEMBL6179431

• Inchi： 1S/C13H12N2O3/c1-18-11-7-8-12(13(9-11)15(16)17)14-10-5-3-2-4-6-10/h2-9,14H,1H3
• InChI Key： UJOUHSUSULMZDW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.08500
• Monoisotopic Mass: 244.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 397°C at 760 mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.639
• PSA: 67.08000
• LogP: 3.94320